
2-Chloro-6-(morpholin-4-yl)pyrimidine-4-
carboxylic acid structure

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2-Chloro-6-morpholinopyrimidine-

4-carboxylic acid

CAS No.: 263270-40-2

Cat. No.: B3120390

Get Quote

An In-depth Technical Guide to 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic Acid:

Structure, Synthesis, and Application

Executive Summary
This guide provides a comprehensive technical overview of 2-Chloro-6-(morpholin-4-

yl)pyrimidine-4-carboxylic acid, a heterocyclic building block of significant interest to

researchers, medicinal chemists, and professionals in drug development. The molecule's

unique architecture, featuring a pyrimidine core functionalized with a reactive chloro group, a

nucleophilic morpholine moiety, and a versatile carboxylic acid handle, makes it an

exceptionally valuable intermediate for synthesizing diverse compound libraries. We will delve

into its fundamental properties, a validated synthesis protocol, key reactivity patterns, and its

critical role as a scaffold in the discovery of targeted therapeutics.

Molecular Profile and Physicochemical Properties
The structure of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is defined by a central

pyrimidine ring. The strategic placement of its substituents governs its chemical behavior. The
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electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring, combined with the

inductive effect of the chlorine atom, renders the C2 position highly susceptible to nucleophilic

aromatic substitution. The morpholine ring, a common motif in bioactive molecules, often

contributes to favorable pharmacokinetic properties such as aqueous solubility.[1] The

carboxylic acid at the C4 position provides a crucial anchor point for derivatization, most

commonly through amide bond formation.[2][3]

Table 1: Core Physicochemical Properties

Property Value Source

Molecular Formula C₉H₁₀ClN₃O₃ Inferred from structure

Molecular Weight 243.65 g/mol Calculated

Appearance
Likely an off-white to pale

yellow solid

Inferred from similar

compounds

SMILES
O=C(O)c1cc(N2CCOCC2)nc(

Cl)n1
Inferred from structure

InChI

InChI=1S/C9H10ClN3O3/c10-

12-8(13-5-1(9(15)16)2-13)14-

3-6-17-7-4-14/h1-2H,3-7H2,

(H,15,16)

Inferred from structure

InChIKey
Inferred - not directly available

in search results
N/A

CAS Number
Not directly available in search

results
N/A

Synthesis and Purification Protocol
The synthesis of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is most logically

achieved through a selective nucleophilic aromatic substitution (SNAr) reaction. The starting

material, 2,6-dichloropyrimidine-4-carboxylic acid, possesses two reactive chlorine atoms. The

C6 position is generally more activated towards nucleophilic attack than the C2 position. By
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controlling the reaction stoichiometry and conditions, a monosubstitution with morpholine can

be selectively achieved.

Rationale for Experimental Design
Starting Material: 2,6-Dichloropyrimidine-4-carboxylic acid is an ideal precursor. The two

chlorine atoms serve as excellent leaving groups for SNAr reactions.

Nucleophile: Morpholine is a secondary amine that acts as the incoming nucleophile.[1]

Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or a polar protic solvent

like ethanol is suitable to dissolve the reactants and facilitate the reaction.

Base: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine

(DIPEA), is required to neutralize the HCl generated during the reaction, driving the

equilibrium towards the product.

Temperature Control: The reaction is typically performed at an elevated temperature to

ensure a reasonable reaction rate, but excessive heat should be avoided to minimize side

reactions, such as disubstitution.

Step-by-Step Synthesis Protocol
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2,6-dichloropyrimidine-4-carboxylic acid (1.0 eq) and ethanol (10 mL/g of

starting material).

Reagent Addition: To the stirred suspension, add morpholine (1.1 eq) followed by the

dropwise addition of triethylamine (2.5 eq).

Reaction Execution: Heat the reaction mixture to reflux (approximately 78°C) and maintain

for 6-12 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until

the starting material is consumed.

Work-up: Cool the mixture to room temperature. Remove the solvent under reduced

pressure using a rotary evaporator.
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Extraction: Redissolve the crude residue in ethyl acetate. Wash the organic layer

sequentially with 1M HCl solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude solid by column chromatography on silica gel or by

recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-

Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.
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Structural Elucidation via Spectroscopy
The identity and purity of the synthesized compound are confirmed using standard

spectroscopic techniques.

¹H NMR: The spectrum would show characteristic signals for the morpholine protons,

typically two triplets around 3.7-3.9 ppm. A singlet corresponding to the proton at the C5

position of the pyrimidine ring would also be visible, likely downfield. The acidic proton of the

carboxylic acid will appear as a broad singlet, which is exchangeable with D₂O.

¹³C NMR: The spectrum would display nine distinct carbon signals. The carbonyl carbon of

the carboxylic acid would be the most downfield signal (around 165-170 ppm). Carbons of

the pyrimidine ring will appear in the aromatic region, with the chlorinated carbon being

significantly affected. The four carbons of the morpholine ring would appear in the aliphatic

region.

Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak (M⁺) and a

characteristic M+2 peak with approximately one-third the intensity of the M⁺ peak, confirming

the presence of a single chlorine atom.

Infrared (IR) Spectroscopy: Key vibrational frequencies would include a broad O-H stretch

for the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretch (around 1700-1725

cm⁻¹), and C=N/C=C stretching bands for the pyrimidine ring (around 1500-1600 cm⁻¹).[2]

Reactivity and Applications in Drug Discovery
This molecule is not typically an end-product but rather a versatile scaffold for further chemical

modification. Its two primary reactive sites allow for orthogonal derivatization.

Nucleophilic Aromatic Substitution (SNAr) at C2: The chlorine atom at the C2 position is an

excellent leaving group. It can be readily displaced by a wide range of nucleophiles (amines,

thiols, alcohols) in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-

Hartwig) or direct SNAr, enabling the introduction of diverse substituents.[4]

Carboxylic Acid Derivatization at C4: The carboxylic acid group is a handle for forming

amides, esters, or other related functional groups.[3] Amide coupling reactions, using
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standard reagents like HATU or EDC/HOBt, are commonly employed to link this scaffold to

other fragments or pharmacophores.

The morpholino-pyrimidine core is a privileged scaffold found in numerous kinase inhibitors.[5]

The morpholine oxygen often acts as a crucial hydrogen bond acceptor in the hinge region of

kinase active sites. This scaffold has been explored for developing inhibitors of the

PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[5] Derivatives

have also been investigated for anti-inflammatory properties.[6]

Potential Derivatization Pathways
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Caption: Key derivatization reactions of the core scaffold.

Exemplary Protocol: In Vitro Kinase Inhibition Assay
To evaluate the biological activity of novel derivatives synthesized from this scaffold, an in vitro

kinase assay is a primary step. The following is a representative protocol for assessing the

inhibition of a target kinase (e.g., PI3Kα).

Protocol: PI3Kα HTRF® Kinase Assay
Reagent Preparation: Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1

mM EGTA, and 0.01% Brij-35). Prepare serial dilutions of the test compound (synthesized

derivative) in DMSO, followed by dilution in kinase buffer.

Kinase Reaction: In a 384-well plate, add the test compound solution. Add the PI3Kα

enzyme and the lipid substrate (e.g., PIP2).
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Initiation: Initiate the kinase reaction by adding ATP to a final concentration equivalent to its

Km.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

Detection: Stop the reaction by adding a detection mix containing EDTA, a biotinylated-PIP3

antibody, and a europium-labeled secondary antibody.

Signal Reading: After another incubation period, read the plate on an HTRF®-compatible

reader to measure the energy transfer signal, which is proportional to the amount of PIP3

produced.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to

controls (no enzyme and no inhibitor). Plot the percent inhibition against the compound

concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀

value.

Safety and Handling
Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust

and contact with skin and eyes. Similar chlorinated heterocyclic compounds may cause skin,

eye, and respiratory irritation.[2]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Disclaimer: This product is intended for research use only and is not for human or veterinary

use.[2][7]

Conclusion
2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is a high-value synthetic intermediate

with significant potential in medicinal chemistry. Its trifunctional nature provides a robust
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platform for generating novel and diverse molecular architectures. The reliable synthetic access

and predictable reactivity at its chloro and carboxylic acid groups allow for the systematic

exploration of structure-activity relationships, making it a cornerstone for discovery programs

targeting a range of diseases, particularly in the field of oncology and inflammation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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